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Compound of Interest

Compound Name: AFG210

Cat. No.: B1684541

For the Attention of Researchers, Scientists, and Drug Development Professionals

Initial Inquiry: An in-depth technical guide on the biochemical properties of AFG210 from
Aspergillus niger.

Outcome of Comprehensive Search: Extensive literature and database searches did not yield
any protein or gene designated "AFG210" from Aspergillus niger. This identifier does not
correspond to any known, publicly documented molecule from this organism. It is possible that
"AFG210" may be an internal laboratory designation, a historical name that is no longer in use,
or a typographical error.

Alternative Focus: The Antifungal Peptide AnAFP from Aspergillus niger

In the absence of information on "AFG210," this guide will focus on a well-characterized protein
from Aspergillus niger that is of significant interest to the scientific and drug development
communities: the antifungal peptide AnAFP. This protein plays a crucial role in the biology of A.
niger and has potential applications as an antifungal agent.[1][2] This guide will adhere to the
core requirements of the original request, providing a detailed overview of AnAFP's biochemical
properties, relevant experimental protocols, and visualizations of its associated biological
pathways.

Biochemical and Functional Properties of AnAFP
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ANAFP is a cysteine-rich antifungal peptide produced by Aspergillus niger. While extensive
quantitative biochemical data such as specific enzyme kinetics are not applicable as it is not an
enzyme, its biological and functional characteristics have been studied.

Property Description References
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Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below
are summaries of key experimental protocols used in the study of AnAFP.

Cultivation of Aspergillus niger for AnAFP Studies
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 Strains and Media:Aspergillus niger strains (e.g., STS4.10, a Tet-on::anafp strain) are
cultivated in either minimal medium (MM) or complete medium (CM).[1] For long-term
storage, strains are kept at -70°C in a solution of 0.9% NaCl and 16.7% glycerol.[1]

e Spore Production: To generate a spore solution, the fungus is grown on CM agar plates for
three days at 30°C.[1] Spores are then harvested in a 0.9% NaCl solution and filtered.[1]

o Shake Flask Cultivation: For mRNA quantification and protein expression, A. niger is grown
in shake flasks containing CM with an inoculum of 5x1076 spores/mL.[1] Cultures are
incubated at 30°C with shaking at 250 rpm.[1] For inducible expression systems like the Tet-
on system, doxycycline is added to the medium (e.g., 20 pg/mL).[1]

» Bioreactor Cultivation: For larger scale studies, cultivation can be performedina5L
bioreactor at 30°C in CM with an initial pH of 5.8.[1]

Purification of AhAFP

e Source: AnAFP is purified from the culture supernatants of A. niger strains overexpressing
the peptide.[1]

e Harvesting: The culture broth is centrifuged (e.g., 4,000 g for 15 minutes) and then filtered
(0.2 um) to remove fungal biomass and debris.[1]

o Chromatography: The clarified supernatant is subjected to Fast Protein Liquid
Chromatography (FPLC) using a cation-exchange column (e.g., TOYOPEARL Sulfate-650F).

[1]

Gene Expression Analysis

o RNA Extraction: Fungal biomass is harvested by filtration, flash-frozen in liquid nitrogen, and
stored at -80°C.[1] RNA is then extracted using standard protocols.

o Transcriptome Analysis: Comparative transcriptome analyses are performed using RNA
sequencing to study differential gene expression under various conditions (e.g., with and
without AnAFP overexpression).[1]

Signaling and Regulatory Pathways
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The expression of the anafp gene is embedded within a complex regulatory network in
Aspergillus niger. The following diagram illustrates the known and predicted regulatory inputs
controlling anafp expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Unraveling the Biochemical Landscape of Aspergillus
niger: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684541#afg210-from-aspergillus-niger-biochemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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